molecular formula CaO B073336 Quicklime CAS No. 1305-78-8

Quicklime

Cat. No.: B073336
CAS No.: 1305-78-8
M. Wt: 56.08 g/mol
InChI Key: ODINCKMPIJJUCX-UHFFFAOYSA-N
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Description

Quicklime, commonly known as this compound or burnt lime, is a chemical compound with the formula CaO. It is a white, caustic, alkaline, crystalline solid at room temperature. This compound has been used since ancient times and is a key ingredient in various industrial processes .

Mechanism of Action

Target of Action

Calcium oxide, commonly known as quicklime or burnt lime, is a widely used chemical compound . It is a white, caustic, alkaline, crystalline solid at room temperature . The primary targets of calcium oxide are the biochemical processes in organisms that involve calcium, such as signal transduction pathways . Calcium oxide reacts with water to produce calcium ion (Ca2+), oxygen (O2), and hydrogen peroxide (H2O2) .

Mode of Action

Calcium oxide interacts with its targets by undergoing a chemical reaction when it comes into contact with water. This reaction produces calcium ions, which play a vital role in various physiological processes, including cell signaling, muscular contractions, and bone health . The oxygen and hydrogen peroxide produced can be involved in O2-dependent and H2O2-dependent anticancer therapies .

Biochemical Pathways

The action of calcium oxide affects several biochemical pathways. For instance, different stresses cause signal-specific changes in cellular Ca2+ level, which functions as a messenger in modulating diverse physiological processes that are important for stress adaptation . Calcium oxide also plays a role in the tricarboxylic acid (TCA) cycle, a central metabolic network in most organisms .

Pharmacokinetics

The pharmacokinetics of calcium oxide involves similar mechanisms of calcium metabolism across different calcium salts . The process is linear due to a first-order reaction . The absolute calcium bioavailability of calcium ascorbate and calcium acetate was found to be 2.6 and 1.5-fold, respectively, greater than that of calcium chloride .

Result of Action

The result of calcium oxide’s action is multifaceted. It has a moderate effect on color, except in large amounts when it may have a bleaching effect on iron oxide . In the human body, calcium oxide can contribute to the maintenance of bone health and the regulation of various physiological processes .

Action Environment

The action, efficacy, and stability of calcium oxide can be influenced by various environmental factors. For instance, calcium oxide waste-based catalysts can be used for industrial and environmental applications such as biodiesel production, and pollutant degradation and removal . The efficacy of these catalysts can be affected by the specific environmental conditions they are used in .

Biochemical Analysis

Biochemical Properties

Calcium oxide has been regarded as one of the most promising candidates for carbon capture due to its good kinetics and high capture capacity, low running cost, and even under low CO2 partial pressures . It is demonstrated even by the fact the calcium oxide is unstable in air and will gradually convert back to CaCO3 when cooled back to room temperature .

Cellular Effects

It is known that calcium oxide nanoparticles can induce protein conformational changes . These changes can disturb the microenvironment around tryptophan residues in proteins, potentially influencing cell function .

Molecular Mechanism

The molecular mechanism of calcium oxide is complex and multifaceted. One key aspect is its role in carbon capture. Calcium oxide can react with carbon dioxide to form calcium carbonate, a process that is reversible with heat . This property makes calcium oxide a valuable tool in efforts to reduce greenhouse gas emissions .

Temporal Effects in Laboratory Settings

In laboratory settings, calcium oxide shows interesting temporal effects. For instance, when calcium oxide nanoparticles are kept at room temperature in air, they fully and spontaneously transform into calcium carbonate within 3 weeks . When the calcium oxide nanoparticles are kept in the air at 100–200 °C, they mostly capture water vapor from the air instead of carbon dioxide .

Metabolic Pathways

Calcium oxide does not directly participate in metabolic pathways within the body. Its reaction product, calcium carbonate, plays a crucial role in many biological processes. Calcium carbonate is a primary component of shells in marine organisms and is used in antacids to neutralize stomach acid .

Transport and Distribution

Calcium oxide is not typically found within biological tissues due to its reactivity. Its reaction product, calcium carbonate, is widely distributed in nature and plays important roles in various biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: Quicklime is typically produced by the thermal decomposition of materials containing calcium carbonate, such as limestone or seashells, in a lime kiln.

Industrial Production Methods: In industrial settings, calcium oxide is produced in large quantities using rotary kilns. The limestone is heated to temperatures ranging from 1070°C to 1270°C, ensuring the complete decomposition of calcium carbonate into calcium oxide and carbon dioxide .

Chemical Reactions Analysis

Types of Reactions: Quicklime undergoes several types of chemical reactions, including:

    Hydration: Reacts with water to form calcium hydroxide (Ca(OH)₂). [ \text{CaO} + \text{H}_2\text{O} \rightarrow \text{Ca(OH)}_2 ]

    Carbonation: Reacts with carbon dioxide to form calcium carbonate (CaCO₃). [ \text{CaO} + \text{CO}_2 \rightarrow \text{CaCO}_3 ]

    Acid-Base Reactions: Reacts with acids to form calcium salts and water. [ \text{CaO} + 2\text{HNO}_3 \rightarrow \text{Ca(NO}_3\text{)}_2 + \text{H}_2\text{O} ]

Common Reagents and Conditions:

    Water: For hydration reactions.

    Carbon Dioxide: For carbonation reactions.

    Acids (e.g., nitric acid): For acid-base reactions.

Major Products:

  • Calcium Hydroxide (Ca(OH)₂)
  • Calcium Carbonate (CaCO₃)
  • Calcium Salts (e.g., calcium nitrate)

Comparison with Similar Compounds

  • Calcium Hydroxide (Ca(OH)₂)
  • Calcium Carbonate (CaCO₃)
  • Magnesium Oxide (MgO)
  • Barium Oxide (BaO)

Comparison:

  • Calcium Hydroxide: Formed by the hydration of calcium oxide, it is less caustic and used in similar applications such as water treatment and construction.
  • Calcium Carbonate: Naturally occurring and used as a filler in various products. It is less reactive compared to calcium oxide.
  • Magnesium Oxide: Similar in basicity but used more in refractory materials and as a dietary supplement.
  • Barium Oxide: More reactive and used in specialized applications such as glass manufacturing and as a drying agent.

Quicklime stands out due to its high reactivity, especially in hydration and carbonation reactions, making it a versatile compound in various industrial and scientific applications .

Properties

IUPAC Name

oxocalcium
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InChI

InChI=1S/Ca.O
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InChI Key

ODINCKMPIJJUCX-UHFFFAOYSA-N
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Canonical SMILES

O=[Ca]
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Molecular Formula

CaO
Record name CALCIUM OXIDE
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Molecular Weight

56.08 g/mol
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Physical Description

Calcium oxide appears as an odorless, white or gray-white solid in the form of hard lumps. A strong irritant to skin, eyes and mucous membranes. Used in insecticides and fertilizers., Dry Powder; Dry Powder, Liquid; Dry Powder, Liquid, Other Solid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Liquid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid, Odourless, hard, white or greyish white masses of granules, or white to greyish powder, White or gray, odorless lumps or granular powder; [NIOSH], WHITE HYGROSCOPIC CRYSTALLINE POWDER., White or gray, odorless lumps or granular powder.
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Boiling Point

5162 °F at 760 mmHg (NIOSH, 2023), 2850 °C, 5162 °F
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Flash Point

Not flammable
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Solubility

Reacts with water (NIOSH, 2023), Slightly soluble in water. Insoluble in ethanol. Soluble in glycerol, Reacts with water, Soluble in water forming calcium hydroxide and generating large a quantity of heat., Soluble in acids, glycerol, sugar solution; practically insoluble in alcohol, 1 g is sol in about 840 mL water and 1740 mL boiling water, Solubility in water: reaction, Reacts
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Density

3.3 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.34 g/cu cm, Relative density (water = 1): 3.3-3.4, 3.34
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Vapor Pressure

0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
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Impurities

Calcium carbonate; magnesium, iron, and aluminum oxides., Grades of purity: 96-97%
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Color/Form

Grey-white, cubic crystals, Colorless, cubic, white crystals, Crystals, white or grayish white lumps, or granular powder, Greyish-yellow, hydroscopic lumps

CAS No.

1305-78-8
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Record name CALCIUM OXIDE
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Melting Point

4662 °F (NIOSH, 2023), 2613 °C, Lime becomes incandescent when heated to near its melting point (2500 °C), 2570 °C, 4662 °F
Record name CALCIUM OXIDE
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Record name CALCIUM OXIDE
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Record name CALCIUM OXIDE
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Record name CALCIUM OXIDE
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URL https://www.osha.gov/chemicaldata/203
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Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Calcium oxide
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Customer
Q & A

Q1: What is the chemical formula and molecular weight of calcium oxide?

A1: Calcium oxide, also known as quicklime, has the chemical formula CaO and a molecular weight of 56.077 g/mol.

Q2: How is the presence of calcium oxide confirmed in materials like eggshells and fly ash?

A2: Researchers frequently employ techniques like X-ray diffraction (XRD) and Fourier transform infrared spectroscopy (FTIR) to confirm the presence and characteristics of calcium oxide in various materials [, , ]. These methods provide structural information and identify characteristic peaks associated with CaO.

Q3: How does the addition of calcium oxide affect the properties of red clay contaminated with zinc ions?

A3: Studies demonstrate that adding calcium oxide to zinc-contaminated red clay enhances its strength, surpassing the performance of calcium hydroxide and calcium carbonate [].

Q4: What happens to the structure of rape straw treated with calcium oxide and stored anaerobically?

A4: Anaerobic calcium oxide alkalization of rape straw increases soluble fiber content, improves the ruminal degradability of neutral and acid detergent fiber, and decreases indigestible fiber content []. This treatment also alters the molecular characteristics of carbohydrates in the straw.

Q5: Can calcium oxide be used to improve the properties of zirconium silicate ceramics?

A5: Research indicates that adding calcium oxide to zirconium silicate ceramics influences the material's density and rupture strength. The maximum volume density achieved with calcium oxide addition can reach 4.19 g/cm3 [].

Q6: How does calcium oxide function as a catalyst in the production of biodiesel from palm oil?

A6: Calcium oxide acts as a heterogeneous catalyst in the transesterification of refined palm oil with methanol [, ]. This process converts the oil into fatty acid methyl esters (FAME), the primary components of biodiesel.

Q7: What factors influence the efficiency of calcium oxide as a catalyst in biodiesel production?

A7: Factors such as reaction temperature, pressure, catalyst concentration, and reaction time significantly influence the catalytic activity of calcium oxide in biodiesel production [, , ].

Q8: Can calcium oxide be used to remove phosphates from aqueous solutions?

A8: Yes, calcium oxide exhibits potential as an inexpensive adsorbent for removing phosphates from aqueous solutions []. The adsorption process is influenced by factors like the amount of adsorbent, initial phosphate concentration, pH, and temperature.

Q9: How is calcium oxide utilized to mitigate sulfur dioxide emissions from coal-fired power plants?

A9: Calcium oxide, often derived from limestone, acts as a sorbent to capture sulfur dioxide (SO2) from flue gases in a process known as flue-gas desulfurization []. This process helps reduce SO2 emissions, which contribute to acid rain and air pollution.

Q10: What are the environmental implications of using fly ash containing calcium oxide in construction?

A10: Utilizing fly ash with a high calcium oxide content as a substitute for Portland cement in concrete offers a sustainable construction practice [, ]. This reduces the environmental impact associated with cement production, a significant contributor to greenhouse gas emissions.

Q11: Can calcium oxide derived from waste materials be used for environmental remediation?

A11: Research demonstrates that bioshell calcium oxide (BiSCaO) nanoparticles, derived from scallop shells, exhibit bactericidal activity and can reduce nitrite and nitrate concentrations in water []. This highlights the potential of using waste-derived calcium oxide for environmental remediation.

Q12: What are the potential applications of calcium oxide in mitigating carbon dioxide emissions?

A12: Calcium oxide shows promise in carbon capture technologies. It can react with carbon dioxide to form calcium carbonate, effectively removing CO2 from industrial flue gases or even the atmosphere [, ].

Q13: What analytical techniques are used to characterize calcium oxide nanoparticles?

A13: Researchers employ techniques like scanning electron microscopy (SEM), Fourier-transform infrared spectroscopy (FTIR), X-ray fluorescence (XRF), and X-ray diffraction (XRD) to characterize the size, morphology, and chemical composition of calcium oxide nanoparticles [].

Q14: How is the content of free calcium oxide determined in dolomite half-roasting products?

A14: A method for determining free calcium oxide in dolomite involves leaching with magnesium chloride solution followed by titration of the resulting calcium ions with EDTA []. This method offers advantages in terms of ease of operation, analysis time, accuracy, and repeatability.

Q15: What are some alternatives to calcium oxide in specific applications?

A15: The choice of alternatives depends on the specific application. For instance, in soil stabilization, alternatives to calcium oxide include cement, fly ash, and lime kiln dust. In flue gas desulfurization, alternatives include sodium bicarbonate and magnesium hydroxide.

Q16: How can waste materials be utilized to produce calcium oxide?

A16: Waste materials rich in calcium carbonate, such as eggshells [, ], and seashells [], can be calcined to produce calcium oxide. This approach not only provides a valuable resource but also addresses waste management concerns.

Q17: What are the implications of recycling calcium oxide in industrial processes?

A17: Recycling calcium oxide in industries such as pulp and paper production can significantly reduce waste generation and minimize the environmental impact associated with the disposal of calcium-containing byproducts [].

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